Cas no 1092285-88-5 (8-Fluoro-2-methylquinoline-5,6-diamine)

8-Fluoro-2-methylquinoline-5,6-diamine structure
1092285-88-5 structure
Product Name:8-Fluoro-2-methylquinoline-5,6-diamine
CAS No:1092285-88-5
MF:C10H10FN3
MW:191.204905033112
CID:5739876
PubChem ID:33778259
Update Time:2023-11-11

8-Fluoro-2-methylquinoline-5,6-diamine Chemical and Physical Properties

Names and Identifiers

    • AKOS006316252
    • 1092285-88-5
    • SB68420
    • 8-fluoro-2-methylquinoline-5,6-diamine
    • 5,6-Quinolinediamine, 8-fluoro-2-methyl-
    • 8-Fluoro-2-methylquinoline-5,6-diamine
    • Inchi: 1S/C10H10FN3/c1-5-2-3-6-9(13)8(12)4-7(11)10(6)14-5/h2-4H,12-13H2,1H3
    • InChI Key: RFZKSBZSYQFMSF-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C2=CC=C(C)N=C21)N)N

Computed Properties

  • Exact Mass: 191.086
  • Monoisotopic Mass: 191.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.348±0.06 g/cm3(Predicted)
  • Boiling Point: 387.6±37.0 °C(Predicted)
  • pka: 3.96±0.50(Predicted)

8-Fluoro-2-methylquinoline-5,6-diamine Pricemore >>

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